JAK
  • Ilginatinib
    Ilginatinib
    • Cat. No.:
    • B611966
    • CAS No.:
    • 1239358-86-1
    • Molecular Formula:
    • C21H20FN7
    • Molecular Weight:
    • 389.4 g/mol
    Description
    NS-018 has been used in trials studying the treatment of Primary Myelofibrosis, Post-Polycythemia Vera Myelofibrosis, and Post-Essential Thrombocythemia Myelofibrosis.
    Ilginatinib is an orally bioavailable, s...
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  • Pacritinib
    Pacritinib
    • Cat. No.:
    • B611967
    • CAS No.:
    • 937272-79-2
    • Molecular Formula:
    • C28H32N4O3
    • Molecular Weight:
    • 472.6 g/mol
    Description
    Pacritinib is an azamacrocycle with formula C28H32N4O3. It is a Janus kinase inhibitor and its citrate salt is approved for the treatment of intermediate or high risk, primary or secondary myelofibrosis. It has ...
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  • Rgb 286638
    Rgb 286638
    • Cat. No.:
    • B1246845
    • CAS No.:
    • 784210-87-3
    • Molecular Formula:
    • C29H37Cl2N7O4
    • Molecular Weight:
    • 618.6 g/mol
    Description
    a protein kinase inhibitor;  structure in first source
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  • Londamocitinib
    Londamocitinib
    • Cat. No.:
    • B3028566
    • CAS No.:
    • 2241039-81-4
    • Molecular Formula:
    • C28H31F2N7O4S
    • Molecular Weight:
    • 599.7 g/mol
    Description
    Londamocitinib is under investigation in clinical trial NCT06020014 (Phase 2a Study to Assess the Efficacy and Safety of AZD4604 in Adult Patients With Moderate-to-severe Asthma Uncontrolled on Medium-high Dose ...
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  • NVP-BSK805 dihydrochloride
    NVP-BSK805 dihydrochloride
    • Cat. No.:
    • B10761840
    • CAS No.:
    • 1092499-93-8
    • Molecular Formula:
    • C27H30Cl2F2N6O
    • Molecular Weight:
    • 563.5 g/mol
    Description
    JAK2 Inhibitor is any substance that inhibits JAK2 tyrosine protein kinase, an enzyme that phosphorylates the hydroxyl group of tyrosine on various proteins in various signaling cascades....
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  • JAK-IN-30
    JAK-IN-30
    • Cat. No.:
    • B10856054
    • CAS No.:
    • Molecular Formula:
    • C19H26N8S
    • Molecular Weight:
    • 398.5 g/mol
    Description
    JAK-IN-30 is a useful research compound. Its molecular formula is C19H26N8S and its molecular weight is 398.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality JAK-IN-30 suitable for many rese...
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  • iJak-381
    iJak-381
    • Cat. No.:
    • B10856076
    • CAS No.:
    • Molecular Formula:
    • C28H28ClF2N9O3
    • Molecular Weight:
    • 612.0 g/mol
    Description
    IJak-381 is a useful research compound. Its molecular formula is C28H28ClF2N9O3 and its molecular weight is 612.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality iJak-381 suitable for many r...
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  • Gusacitinib Hydrochloride
    Gusacitinib Hydrochloride
    • Cat. No.:
    • B10860156
    • CAS No.:
    • 2228989-14-6
    • Molecular Formula:
    • C24H29ClN8O2
    • Molecular Weight:
    • 497.0 g/mol
    Description
    GUSACITINIB HYDROCHLORIDE is a small molecule drug with a maximum clinical trial phase of I (across all indications) and has 2 investigational indications.
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  • Tyk2-IN-17
    Tyk2-IN-17
    • Cat. No.:
    • B12375701
    • CAS No.:
    • Molecular Formula:
    • C20H20F2N8O
    • Molecular Weight:
    • 426.4 g/mol
    Description
    Tyk2-IN-17 is a useful research compound. Its molecular formula is C20H20F2N8O and its molecular weight is 426.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tyk2-IN-17 suitable for many ...
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  • Peficitinib
    Peficitinib
    • Cat. No.:
    • B15615569
    • CAS No.:
    • Molecular Formula:
    • C18H22N4O2
    • Molecular Weight:
    • 326.4 g/mol
    Description
    Peficitinib is a useful research compound. Its molecular formula is C18H22N4O2 and its molecular weight is 326.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Peficitinib suitable for many...
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